Cas no 62338-17-4 (2-HEXANONE,4-HYDROXY-3-PR)

• Product Name: 2-HEXANONE,4-HYDROXY-3-PR
• CAS No: 62338-17-4
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 956516
• PubChem ID: 537388
• Update Time: 2025-04-19

2-HEXANONE,4-HYDROXY-3-PR Chemical and Physical Properties

Names and Identifiers

• 2-HEXANONE,4-HYDROXY-3-PR
• 4-Hydroxy-3-propyl-2-hexanone
• NVGTWDAPVVDCRI-UHFFFAOYSA-N
• 62338-17-4
• 2-Hexanone, 4-hydroxy-3-propyl-
• 4-Hydroxy-3-propyl-2-hexanone #

• Inchi： 1S/C9H18O2/c1-4-6-8(7(3)10)9(11)5-2/h8-9,11H,4-6H2,1-3H3
• InChI Key： NVGTWDAPVVDCRI-UHFFFAOYSA-N
• SMILES： OC(CC)C(C(C)=O)CCC

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų